1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-amine
Overview
Description
1-Methyl-4-(2-methylpropyl)-1H-pyrazol-3-amine (MMP) is a pyrazole amine derivative that has been studied for its potential applications in scientific research. MMP has a wide range of applications, including as a biochemical probe, as a fluorescent dye, and as a fluorescent labeling agent. MMP is also used in drug discovery and development, as a substrate for enzymatic reactions, and as a model compound for studying the structure-activity relationships of pyrazole amines.
Mechanism of Action
The mechanism of action of 1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-amine is not well-understood, but it is believed to involve the binding of 1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-amine to specific receptors on the surface of cells. This binding triggers a cascade of cellular events that result in the activation of various signaling pathways and the release of various bioactive molecules.
Biochemical and Physiological Effects
1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-amine has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of various enzymes, including cytochrome P450 enzymes, and to modulate the expression of various genes. Additionally, 1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-amine has been shown to modulate the activity of various neurotransmitters, including serotonin and dopamine, and to modulate the activity of various hormones, including insulin and glucagon.
Advantages and Limitations for Lab Experiments
1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-amine has several advantages for use in laboratory experiments. It is a relatively stable compound, and it is relatively non-toxic. Additionally, it is relatively inexpensive and can be synthesized in a relatively short amount of time. However, 1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-amine also has several limitations for use in laboratory experiments. It is not very soluble in water, and it is not very stable in the presence of light or heat. Additionally, it is not very soluble in organic solvents, and it is not very stable in the presence of strong acids or bases.
Future Directions
1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-amine has a wide range of potential applications in scientific research, and there are a number of potential future directions for 1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-amine research. These include further investigation of the mechanism of action of 1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-amine, further investigation of the biochemical and physiological effects of 1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-amine, further investigation of the structure-activity relationships of pyrazole amines, and further investigation of the potential therapeutic applications of 1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-amine. Additionally, further research on the synthesis and purification of 1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-amine, and further research on the potential toxicity of 1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-amine, could lead to more efficient and cost-effective methods for producing and using 1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-amine in scientific research.
Synthesis Methods
1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-amine can be synthesized through a variety of methods, including the condensation of 2-methylpropyl amine and 4-methylpyrazole, the condensation of 2-methylpropyl amine and 1-methylpyrazole, and the reaction of 4-methylpyrazole and 1-methylpyrazole. The most commonly used method is the condensation of 2-methylpropyl amine and 4-methylpyrazole, which involves the reaction of aqueous HCl and 2-methylpropyl amine with 4-methylpyrazole to form 1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-amine.
Scientific Research Applications
1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-amine has a wide range of applications in scientific research. It can be used as a fluorescent dye for imaging and tracking of cells and tissues, as a fluorescent labeling agent for proteins and other molecules, and as a substrate for enzymatic reactions. Additionally, 1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-amine has been used as a biochemical probe to investigate the structure-activity relationships of pyrazole amines, and as a model compound for studying the pharmacological properties of pyrazole amines.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-amine involves the reaction of 1-methyl-3-oxo-1,2,3,4-tetrahydro-pyrazole-4-carboxylic acid ethyl ester with isobutylamine followed by reduction of the resulting imine.", "Starting Materials": [ "1-methyl-3-oxo-1,2,3,4-tetrahydro-pyrazole-4-carboxylic acid ethyl ester", "isobutylamine", "sodium borohydride", "methanol", "water" ], "Reaction": [ "Step 1: Dissolve 1-methyl-3-oxo-1,2,3,4-tetrahydro-pyrazole-4-carboxylic acid ethyl ester in methanol.", "Step 2: Add isobutylamine to the solution and stir at room temperature for 24 hours.", "Step 3: Add sodium borohydride to the reaction mixture and stir for an additional 2 hours.", "Step 4: Quench the reaction by adding water and extract the product with ethyl acetate.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the desired product, 1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-amine." ] } | |
CAS RN |
1784479-35-1 |
Product Name |
1-methyl-4-(2-methylpropyl)-1H-pyrazol-3-amine |
Molecular Formula |
C8H15N3 |
Molecular Weight |
153.2 |
Purity |
95 |
Origin of Product |
United States |
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